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Cat. No.: B15159689 Get Quote

Despite a comprehensive review of scientific literature and chemical databases, there is

currently no available information on the use of the dipeptide D-Methionyl-L-serine for NMDA

receptor modulation studies. This includes a lack of data on its synthesis, pharmacological

activity, and any potential role in modulating the function of the N-Methyl-D-Aspartate (NMDA)

receptor. Consequently, the creation of detailed application notes and experimental protocols

for this specific compound is not feasible at this time.

The NMDA receptor, a crucial component of excitatory neurotransmission in the central

nervous system, is a well-established target for a wide array of modulatory compounds. Its

function is intricately regulated by the binding of the primary agonist, glutamate, and a co-

agonist, typically glycine or D-serine.[1][2][3][4] The glycine binding site on the GluN1 subunit of

the NMDA receptor has been a significant focus for the development of therapeutic agents

targeting various neurological and psychiatric disorders.[4][5]

While individual amino acids like D-serine are known to be potent co-agonists at the NMDA

receptor, the pharmacological properties of dipeptides are not always predictable from their

constituent amino acids.[2][3] The peptide bond and the specific stereochemistry of the amino

acids can dramatically alter the molecule's three-dimensional structure and its ability to interact

with receptor binding sites.

Currently, the scientific community has not published any research exploring the potential of D-
Methionyl-L-serine as an NMDA receptor modulator. Searches of prominent scientific
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databases and patent literature did not yield any documents describing the synthesis or

biological evaluation of this specific dipeptide in the context of neuroscience or pharmacology.

Therefore, for researchers, scientists, and drug development professionals interested in novel

NMDA receptor modulators, D-Methionyl-L-serine represents an unexplored chemical entity.

Any investigation into its potential effects would require foundational research, starting with its

chemical synthesis and subsequent in vitro and in vivo characterization.

Future Research Directions: A Hypothetical
Workflow
Should a research group decide to investigate the potential of D-Methionyl-L-serine, a logical

experimental workflow would be necessary. The following diagram outlines a hypothetical path

for such a study, from initial synthesis to functional characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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